Cas no 512802-56-1 (2,5-Morpholinedione,3-(mercaptomethyl)-,(3S)-(9CI))

2,5-Morpholinedione,3-(mercaptomethyl)-,(3S)-(9CI) structure
512802-56-1 structure
Product Name:2,5-Morpholinedione,3-(mercaptomethyl)-,(3S)-(9CI)
CAS No:512802-56-1
MF:C5H7NO3S
MW:161.178980112076
CID:869556
Update Time:2022-07-26

2,5-Morpholinedione,3-(mercaptomethyl)-,(3S)-(9CI) Chemical and Physical Properties

Names and Identifiers

    • 2,5-Morpholinedione,3-(mercaptomethyl)-,(3S)-(9CI)
    • 2,5-Morpholinedione, 3-(mercaptomethyl)-, (3S)-
    • Inchi: 1S/C5H7NO3S/c7-4-1-9-5(8)3(2-10)6-4/h3,10H,1-2H2,(H,6,7)/t3-/m1/s1
    • InChI Key: INBWTRAPSGSVLB-GSVOUGTGSA-N
    • SMILES: N1C(=O)COC(=O)[C@H]1CS

Computed Properties

  • Exact Mass: 161.015
  • Monoisotopic Mass: 161.015
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 170
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 56.4A^2
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